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Compound of Interest

Compound Name: Scillascillone

Cat. No.: B1162304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

properties of Scillascillone, a lanostane-type triterpenoid. Initially, some confusion existed in

chemical databases, with "Scillascillone" occasionally appearing as a synonym for the

homoisoflavanone "Scillascillin." However, scientific literature clearly identifies Scillascillone
as a distinct lanostane-type triterpenoid, first isolated from Scilla scilloides. This document aims

to clarify this distinction and serve as a detailed resource for researchers. While specific

experimental data on the biological activities of Scillascillone are limited, this guide also

explores the known activities of related lanostane triterpenoids to provide a context for potential

future research.

Disambiguation: Scillascillone vs. Scillascillin
It is crucial to differentiate Scillascillone from Scillascillin. The table below summarizes the key

differences between these two compounds.
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Feature Scillascillone Scillascillin

Compound Class Lanostane-type Triterpenoid Homoisoflavanone

Molecular Formula C30H44O6 C17H12O6

Molecular Weight 500.67 g/mol 312.27 g/mol [1]

CAS Number 2023822-40-2 52706-07-7[1]

Chemical Structure
Tetracyclic triterpenoid

skeleton
Flavonoid-like structure

Physical and Chemical Properties of Scillascillone
Scillascillone was first isolated and characterized in 2015. The following table summarizes its

known physical and chemical properties based on the available literature.

Property Value Source

Molecular Formula C30H44O6 Ren et al., 2015

Molecular Weight 500.67 g/mol Ren et al., 2015

Appearance White amorphous powder Ren et al., 2015

Optical Rotation [α]D20 +25.8 (c 0.1, MeOH) Ren et al., 2015

1H NMR Data
See original publication for

detailed shifts
Ren et al., 2015

13C NMR Data
See original publication for

detailed shifts
Ren et al., 2015

HR-ESI-MS
m/z 523.3030 [M+Na]+ (calcd

for C30H44O6Na, 523.3036)
Ren et al., 2015

Experimental Protocols
The following is a detailed methodology for the isolation and structure elucidation of

Scillascillone, as described in the primary literature.
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Isolation and Purification of Scillascillone
Whole plants of Scilla scilloides

Extraction with 95% EtOH (3 times)

Concentration under reduced pressure

Suspension in H2O

Partition with petroleum ether, EtOAc, and n-BuOH

EtOAc-soluble fraction

Silica gel column chromatography
(petroleum ether-acetone gradient)

Collection of fractions (Fr. 1-10)

Fraction 5

Sephadex LH-20 column chromatography
(CHCl3-MeOH, 1:1)

Collection of sub-fractions (Fr. 5.1-5.3)

Sub-fraction 5.2

Semi-preparative HPLC
(MeOH-H2O, 70:30)

Scillascillone (2)
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Isolation workflow for Scillascillone.

Structure Elucidation
The structure of Scillascillone was determined using a combination of spectroscopic

techniques:

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was used to determine the molecular formula.

NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, and HMBC) NMR experiments

were conducted to elucidate the planar structure and assign all proton and carbon signals.

NOESY Spectroscopy: A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment was

performed to determine the relative stereochemistry of the molecule.

Potential Biological Activities and Signaling
Pathways
As of the latest available data, there are no specific studies on the biological activities or the

signaling pathways of Scillascillone. However, lanostane-type triterpenoids, as a class, are

known to exhibit a wide range of pharmacological effects, particularly anticancer activities.

Lanostane triterpenoids have been reported to induce apoptosis, inhibit cell proliferation, and

arrest the cell cycle in various cancer cell lines. The potential mechanisms of action for this

class of compounds involve the modulation of several key signaling pathways.

The diagram below illustrates a generalized logical relationship for the potential anticancer

mechanism of lanostane triterpenoids, which could be hypothesized for Scillascillone pending

further research.
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Potential anticancer mechanisms of lanostane triterpenoids.

Conclusion
Scillascillone is a lanostane-type triterpenoid with a well-defined chemical structure, distinct

from the homoisoflavanone Scillascillin. While its physical and chemical properties have been

characterized, its biological activities and mechanisms of action remain to be elucidated. The

established anticancer and other pharmacological properties of related lanostane triterpenoids

suggest that Scillascillone could be a promising candidate for further investigation in drug

discovery and development. This guide provides a foundational resource for researchers

interested in exploring the therapeutic potential of this novel natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Scillascillone: A Technical Guide to its Physical and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162304#physical-and-chemical-properties-of-
scillascillone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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